N-(4-chloro-2-methylphenyl)-4-[(ethylsulfonyl)amino]benzamide
Overview
Description
N-(4-chloro-2-methylphenyl)-4-[(ethylsulfonyl)amino]benzamide, also known as CES-101, is a small molecule inhibitor that targets the protein tyrosine phosphatase sigma (PTPσ). PTPσ is a transmembrane protein that is expressed in the nervous system and plays a crucial role in axon growth and regeneration. Inhibition of PTPσ has been shown to promote axon regeneration and functional recovery in animal models of spinal cord injury and peripheral nerve injury.
Mechanism of Action
N-(4-chloro-2-methylphenyl)-4-[(ethylsulfonyl)amino]benzamide inhibits PTPσ by binding to its active site and preventing it from dephosphorylating its substrates. This leads to an increase in the phosphorylation of downstream signaling molecules that are involved in axon growth and regeneration.
Biochemical and Physiological Effects:
This compound has been shown to promote axon growth and regeneration in vitro and in vivo. In animal models of spinal cord injury and peripheral nerve injury, this compound treatment has been shown to promote functional recovery and improve motor function. This compound has also been shown to enhance synaptic plasticity and improve cognitive function in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
N-(4-chloro-2-methylphenyl)-4-[(ethylsulfonyl)amino]benzamide is a highly specific inhibitor of PTPσ and has been shown to be effective in promoting axon regeneration and functional recovery in preclinical models of neurological injury. However, this compound has not yet been tested in clinical trials and its safety and efficacy in humans is not yet known.
Future Directions
There are several potential future directions for research on N-(4-chloro-2-methylphenyl)-4-[(ethylsulfonyl)amino]benzamide. One area of interest is the development of more potent and selective inhibitors of PTPσ. Another area of interest is the investigation of the mechanisms underlying the effects of this compound on synaptic plasticity and cognitive function. Additionally, this compound may have potential applications in other neurological disorders beyond spinal cord injury and peripheral nerve injury, such as traumatic brain injury and stroke. Further research is needed to fully understand the potential of this compound as a therapeutic agent for these conditions.
Scientific Research Applications
N-(4-chloro-2-methylphenyl)-4-[(ethylsulfonyl)amino]benzamide has been extensively studied in preclinical models of spinal cord injury and peripheral nerve injury. In these models, this compound has been shown to promote axon regeneration and functional recovery. This compound has also been investigated for its potential to treat other neurological disorders, such as Alzheimer's disease and multiple sclerosis.
properties
IUPAC Name |
N-(4-chloro-2-methylphenyl)-4-(ethylsulfonylamino)benzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17ClN2O3S/c1-3-23(21,22)19-14-7-4-12(5-8-14)16(20)18-15-9-6-13(17)10-11(15)2/h4-10,19H,3H2,1-2H3,(H,18,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SFJXSKBXMZJTNN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)NC1=CC=C(C=C1)C(=O)NC2=C(C=C(C=C2)Cl)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17ClN2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.